Methyl 2-anilino-5-(4-methoxybenzoyl)-4-methyl-3-thiophenecarboxylate
Methyl 2-anilino-5-(4-methoxybenzoyl)-4-methyl-3-thiophenecarboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0801181
InChI:
InChI=1S/C21H19NO4S/c1-13-17(21(24)26-3)20(22-15-7-5-4-6-8-15)27-19(13)18(23)14-9-11-16(25-2)12-10-14/h4-12,22H,1-3H3
SMILES:
CC1=C(SC(=C1C(=O)OC)NC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)OC
Molecular Formula:
C21H19NO4S
Molecular Weight:
381.4 g/mol
Methyl 2-anilino-5-(4-methoxybenzoyl)-4-methyl-3-thiophenecarboxylate
CAS No.:
Cat. No.: VC0801181
Molecular Formula: C21H19NO4S
Molecular Weight: 381.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H19NO4S |
|---|---|
| Molecular Weight | 381.4 g/mol |
| IUPAC Name | methyl 2-anilino-5-(4-methoxybenzoyl)-4-methylthiophene-3-carboxylate |
| Standard InChI | InChI=1S/C21H19NO4S/c1-13-17(21(24)26-3)20(22-15-7-5-4-6-8-15)27-19(13)18(23)14-9-11-16(25-2)12-10-14/h4-12,22H,1-3H3 |
| Standard InChI Key | MVBWFHJPUKEDCR-UHFFFAOYSA-N |
| SMILES | CC1=C(SC(=C1C(=O)OC)NC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)OC |
| Canonical SMILES | CC1=C(SC(=C1C(=O)OC)NC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)OC |
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